Cas no 14161-00-3 (4-Pyrimidinecarboxaldehyde,1,2,3,6-tetrahydro-5-methyl-2,6-dioxo-)

4-Pyrimidinecarboxaldehyde,1,2,3,6-tetrahydro-5-methyl-2,6-dioxo- structure
14161-00-3 structure
Product Name:4-Pyrimidinecarboxaldehyde,1,2,3,6-tetrahydro-5-methyl-2,6-dioxo-
CAS No:14161-00-3
MF:C6H6N2O3
MW:154.12344121933
CID:178852
PubChem ID:267380
Update Time:2025-04-19

4-Pyrimidinecarboxaldehyde,1,2,3,6-tetrahydro-5-methyl-2,6-dioxo- Chemical and Physical Properties

Names and Identifiers

    • 4-Pyrimidinecarboxaldehyde,1,2,3,6-tetrahydro-5-methyl-2,6-dioxo-
    • 5-methyl-2,4-dioxo-1H-pyrimidine-6-carbaldehyde
    • 5-Methyl-2,6-dioxo-1,2,3,6-tetrahydro-pyrimidin-4-carbaldehyd
    • 5-methyl-2,6-dioxo-1,2,3,6-tetrahydropyrimidine-4-carbaldehyde
    • 5-methyl-2,6-dioxo-1,2,3,6-tetrahydro-pyrimidine-4-carbaldehyde
    • 6-Formyl-5-methyl-2,4-dioxo-1,2,3,4-tetrahydro-pyrimidin
    • 6-formylthymine
    • AC1L6I27
    • AC1Q6BK2
    • AG-K-73379
    • AR-1G8857
    • CTK4C2715
    • NSC106585
    • Orotaldehyde,5-methyl- (8CI)
    • thymine-6-carboxaldehyde
    • DTXSID90295968
    • NSC-106585
    • SCHEMBL7239817
    • 14161-00-3
    • Inchi: 1S/C6H6N2O3/c1-3-4(2-9)7-6(11)8-5(3)10/h2H,1H3,(H2,7,8,10,11)
    • InChI Key: SZQDOUUFFRAZPR-UHFFFAOYSA-N
    • SMILES: O=C1C(C)=C(C=O)NC(N1)=O

Computed Properties

  • Exact Mass: 154.03788
  • Monoisotopic Mass: 154.03784206g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 267
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.9
  • Topological Polar Surface Area: 75.3Ų

Experimental Properties

  • PSA: 75.27
  • LogP: -0.81590
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